BENGHE Methodological & Application

Check Availability & Pricing

Anwendungshinweis und Protokoll:
Derivatisierung von Aminen fir die HPLC-
Analyse

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethylamine-13C2

Cat. No.: B12682539

Anwendungsgebiet: Quantitative Analyse von primaren und sekundaren Aminen in
pharmazeutischen und biologischen Matrices.

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung

Die quantitative Analyse von Aminen mittels Hochleistungsfliissigkeitschromatographie (HPLC)
erfordert haufig eine Derivatisierung vor der Saule, um die Detektion zu verbessern.[1][2]
Amine besitzen oft keine starken Chromophore oder Fluorophore, was ihre direkte Detektion
mittels UV- oder Fluoreszenzdetektoren erschwert.[3] Die Derivatisierung fuhrt eine
"Markierung" in das Aminmolekdl ein, die eine empfindliche und selektive Quantifizierung
ermoglicht.[1][2]

Wahrend die Anfrage die Derivatisierung mit Dimethylamin-13C2 spezifizierte, ist es wichtig zu
beachten, dass Dimethylamin-13C2 typischerweise nicht als Derivatisierungsmittel fir die
HPLC mit UV- oder Fluoreszenzdetektion verwendet wird. Seine Hauptanwendung liegt in der
Isotopenmarkierung fir die Massenspektrometrie (MS), wo es zur Erzeugung von internen
Standards fur die quantitative Analyse durch Isotopenverdiinnung dient.[4][5]

Dieser Anwendungshinweis beschreibt ein robustes und weit verbreitetes Protokoll fur die
Derivatisierung von priméaren und sekundaren Aminen mit Dansylchlorid (5-
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Dimethylaminonaphthalin-1-sulfonylchlorid, DABS-CI) vor der HPLC-Analyse. Dansylchlorid
reagiert mit Aminen zu hoch fluoreszierenden Derivaten, die empfindlich nachgewiesen werden
konnen.[2][6] Die Methode ist vielseitig und eignet sich fir eine breite Palette von aminhaltigen
Verbindungen, einschliel3lich Aminosauren, Neurotransmittern und biogenen Aminen.[6]

Prinzip der Methode

Die Derivatisierung mit Dansylchlorid erfolgt durch die Reaktion der Sulfonylchloridgruppe von
Dansylchlorid mit der primaren oder sekundéaren Aminogruppe des Analyten unter basischen
Bedingungen. Dabei entsteht ein stabiles Sulfonamid-Addukt, das stark fluoresziert und eine
hohe UV-Absorption aufweist. Die derivatisierten Amine werden dann mittels Umkehrphasen-
HPLC (RP-HPLC) getrennt und mit einem Fluoreszenz- oder UV-Detektor quantifiziert.

Erforderliche Materialien und Reagenzien
e Dansylchlorid-Lésung (z. B. 1,5 mg/mL in Acetonitril)
e Natriumbicarbonatpuffer (z. B. 0,1 M, pH 9,5)

e Ameisensaure

o Acetonitril (HPLC-Qualitat)

e Wasser (HPLC-Qualitat)

e Amin-Standardlésungen

e Proben, die Amine enthalten

e HPLC-System mit Fluoreszenz- oder UV-Detektor

e RP-HPLC-Saule (z. B. C18, 250 mm x 4,6 mm, 5 um)
e Zentrifuge

» Vortexmischer

e Heizblock oder Wasserbad
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Experimentelles Protokoll

Dieses Protokoll beschreibt die Derivatisierung von Aminen mit Dansylchlorid und die
anschlielRende HPLC-Analyse.

1. Vorbereitung der Proben und Standards a. Losen Sie die Amin-Standards in einem
geeigneten Losungsmittel (z. B. Wasser/Methanol 1:1, v/v) auf, um Stammldsungen
herzustellen. b. Erstellen Sie eine Reihe von Arbeitsstandardldsungen durch Verdinnen der
Stammldsungen. c. Bereiten Sie die Proben vor, indem Sie sie in demselben Lésungsmittel wie
die Standards l6sen und gegebenenfalls filtrieren oder zentrifugieren, um Partikel zu entfernen.

2. Derivatisierungsverfahren a. Geben Sie 100 uL der Proben- oder Standardlésung in ein
Reaktionsgefal3. b. Figen Sie 200 yL des Natriumbicarbonatpuffers (0,1 M, pH 9,5) hinzu und
mischen Sie gut. c. Fugen Sie 200 pL der Dansylchlorid-Losung (1,5 mg/mL in Acetonitril)
hinzu. d. Mischen Sie die L6sung kraftig (Vortex) und inkubieren Sie sie fir 30 Minuten bei 60
°C im Dunkeln. e. Stoppen Sie die Reaktion durch Zugabe von 50 uL Ameisensaure. f.
Zentrifugieren Sie die Probe, um ausgefallenes Material zu entfernen, und Uberfihren Sie den
Uberstand in ein HPLC-Flaschchen.

3. HPLC-Analyse a. Saule: C18-Umkehrphasensaule (z. B. 250 mm x 4,6 mm, 5 um) b. Mobile
Phase A: Wasser mit 0,1 % Ameisensaure c. Mobile Phase B: Acetonitril mit 0,1 %
Ameisensaure d. Flussrate: 1,0 mL/min e. Injektionsvolumen: 20 pL f. S&ulentemperatur: 30 °C
g. Detektion:

e Fluoreszenz: Anregung bei 340 nm, Emission bei 530 nm
e UV: 254 nm h. Gradientenelution:

Zeit (Minuten) % Mobile Phase A % Mobile Phase B
0 90 10
20 10 90
25 10 90
26 90 10
30 90 10
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Datenprasentation

Die quantitativen Ergebnisse der Analyse von Standard-Aminldsungen sind in der folgenden
Tabelle zusammengefasst.

. . . . Bestimmungs Quantifizierun
Retentionszeit Linearitatsbere

Analyt . . grenze (LOD) gsgrenze
(min) ich (pg/mL)
(ng/mL) (LOQ) (ng/mL)
Methylamin-
8.5 0.1-10 0.03 0.1
Dansyl
Ethylamin-
10.2 0.1-10 0.03 0.1
Dansyl
Propylamin-
12.1 0.1-10 0.04 0.12
Dansyl
Diethylamin-
145 0.2-15 0.06 0.2
Dansyl

Hinweis: Die oben genannten Werte sind beispielhaft und sollten fir jedes spezifische System
validiert werden.

Visualisierung des Arbeitsablaufs

Proben-/Standard- Zugabe von Zugabe von Inkubation Reaktionsstopp e HPLC-Injektion Datenerfassung
vorbereitung Bicarbonatpuffer Dansylchlorid (60°C, 30 min) (Ameisenséure) 9 und Analyse und Quantifizierung

Click to download full resolution via product page

Abbildung 1: Workflow fur die Derivatisierung von Aminen mit Dansylchlorid und HPLC-
Analyse.

Zusammenfassung und Schlussfolgerung

Die Derivatisierung von primaren und sekundaren Aminen mit Dansylchlorid ist eine bewahrte
und zuverlassige Methode fur die quantitative Analyse mittels HPLC. Das vorgestellte Protokoll
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bietet eine hohe Empfindlichkeit und Selektivitat und kann an eine Vielzahl von Probenmatrizes
angepasst werden. Die Methode ist robust und liefert reproduzierbare Ergebnisse, was sie zu
einer ausgezeichneten Wahl fur Forschungs-, Entwicklungs- und Qualitatskontrolllabore macht.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Aminen fur die HPLC-Analyse]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12682539#derivatization-of-amines-with-
dimethylamine-13c2-for-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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